Cas no 777063-91-9 (2,2':5',2''-Terthiophene, 5,5''-dibromo-3,3''-bis[(2S)-2-methylbutyl]-)

• Product Name: 2,2':5',2''-Terthiophene, 5,5''-dibromo-3,3''-bis[(2S)-2-methylbutyl]-
• CAS No: 777063-91-9
• MF: C₂₂H₂₆Br₂S₃
• MW: 546.444840908051
• CID: 535631
• PubChem ID: 71403239
• Update Time: 2025-04-19

2,2':5',2''-Terthiophene, 5,5''-dibromo-3,3''-bis[(2S)-2-methylbutyl]- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene, 5,5''-dibromo-3,3''-bis[(2S)-2-methylbutyl]-
• 5-bromo-2-[5-[5-bromo-3-[(2S)-2-methylbutyl]thiophen-2-yl]thiophen-2-yl]-3-[(2S)-2-methylbutyl]thiophene
• 777063-91-9
• DTXSID60824163
• 1~5~,3~5~-Dibromo-1~3~,3~3~-bis[(2S)-2-methylbutyl]-1~2~,2~2~:2~5~,3~2~-terthiophene

• Inchi： 1S/C22H26Br2S3/c1-5-13(3)9-15-11-19(23)26-21(15)17-7-8-18(25-17)22-16(10-14(4)6-2)12-20(24)27-22/h7-8,11-14H,5-6,9-10H2,1-4H3/t13-,14-/m0/s1
• InChI Key： MQNQNXMRNGWUSA-KBPBESRZSA-N
• SMILES： BrC1=CC(=C(C2=CC=C(C3=C(C=C(S3)Br)C[C@@H](C)CC)S2)S1)C[C@@H](C)CC

Computed Properties

• Exact Mass: 545.95429g/mol
• Monoisotopic Mass: 543.95634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.7
• Topological Polar Surface Area: 84.7Ų